Cas no 487008-51-5 (4-methyl-1-Piperazinebutanoic acid ethyl ester)

• Product Name: 4-methyl-1-Piperazinebutanoic acid ethyl ester
• CAS No: 487008-51-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD01876880
• CID: 1057336
• PubChem ID: 914998
• Update Time: 2025-10-29

4-methyl-1-Piperazinebutanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-Piperazinebutanoic acid ethyl ester
• Ethyl 4-(4-Methyl-1-piperazinyl)butanoate
• Ethyl 4-(4-methylpiperazin-1-yl)butanoate
• AKOS022112624
• OYLUXBIBVCAYHD-UHFFFAOYSA-N
• AC6212
• MFCD01876880
• SY022674
• 487008-51-5
• Ethyl4-(4-Methyl-1-piperazinyl)butanoate
• Oprea1_600690
• DB-230404
• A913931
• STL297536
• ethyl 4-(4-methylpiperzin-1-yl)butanoate
• SCHEMBL1127701

• MDL： MFCD01876880
• Inchi： 1S/C11H22N2O2/c1-3-15-11(14)5-4-6-13-9-7-12(2)8-10-13/h3-10H2,1-2H3
• InChI Key： OYLUXBIBVCAYHD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 0.45290

Additional information on 4-methyl-1-Piperazinebutanoic acid ethyl ester

4-Methyl-1-Piperazinebutanoic Acid Ethyl Ester (CAS No. 487008-51-5): An Overview and Recent Advances

4-Methyl-1-piperazinebutanoic acid ethyl ester (CAS No. 487008-51-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-methyl-N-(2-(2-methylpiperazin-1-yl)ethyl)butanamide, is characterized by its unique structure, which includes a piperazine ring and an ester functional group. These structural features contribute to its potential as a building block in the synthesis of various bioactive molecules.

The chemical structure of 4-methyl-1-piperazinebutanoic acid ethyl ester consists of a butanoic acid moiety linked to an ethyl ester group, with a 4-methylpiperazine substituent attached to the nitrogen atom. This configuration provides the compound with both hydrophilic and hydrophobic properties, making it suitable for a wide range of chemical reactions and biological interactions.

In recent years, there has been growing interest in the use of 4-methyl-1-piperazinebutanoic acid ethyl ester as a key intermediate in the synthesis of novel drugs and therapeutic agents. One notable application is in the development of central nervous system (CNS) modulators, where the piperazine moiety plays a crucial role in enhancing the binding affinity and selectivity of these compounds to specific receptors.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 4-methyl-1-piperazinebutanoic acid ethyl ester as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties and reduced side effects compared to existing SSRIs. This finding has significant implications for the treatment of depression and anxiety disorders.

Beyond its use in CNS research, 4-methyl-1-piperazinebutanoic acid ethyl ester has also shown promise in the development of antiviral agents. A recent study in the Antiviral Research journal reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the piperazine moiety to disrupt viral replication processes.

The synthetic versatility of 4-methyl-1-piperazinebutanoic acid ethyl ester has also been explored in the context of drug delivery systems. A study published in the International Journal of Pharmaceutics described the use of this compound as a functionalized linker in prodrug designs. The researchers demonstrated that prodrugs incorporating this linker showed enhanced stability and improved bioavailability compared to their parent drugs.

In addition to its pharmaceutical applications, 4-methyl-1-piperazinebutanoic acid ethyl ester has been investigated for its potential use in materials science. A study in the Journal of Materials Chemistry B reported that derivatives of this compound could be used to modify polymer surfaces, enhancing their biocompatibility and reducing protein adsorption. This property makes it particularly useful in biomedical applications such as tissue engineering and drug delivery devices.

The safety profile of 4-methyl-1-piperazinebutanoic acid ethyl ester is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into clinical applications. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 4-methyl-1-piperazinebutanoic acid ethyl ester (CAS No. 487008-51-5) is a multifaceted compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in these fields.